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Compound of Interest

Compound Name: Propylthiouracil

Cat. No.: B1679721

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical and physical properties of
Propylthiouracil (PTU), a critical thiourea antithyroid agent. The information herein is intended
to support the design and execution of robust scientific experiments by providing essential data
on its stability, solubility, and mechanism of action, alongside detailed experimental protocols.

Core Chemical and Physical Properties

Propylthiouracil (PTU) is a white, crystalline, thiocarbamide compound known for its role in
managing hyperthyroidism.[1] Its utility in experimental settings is dictated by its fundamental
physicochemical characteristics. A comprehensive summary of these properties is presented
below.

Table 1: Physicochemical Properties of Propylthiouracil
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Property Value Source(s)

6-propyl-2-sulfanylidene-1H-
IUPAC Name o [2]
pyrimidin-4-one

Molecular Formula C7H10N20S [2][3]
Molecular Weight 170.23 g/mol [2][3]
Melting Point 218-221 °C [21[41[5]
pKa (Strongest Acidic) 8.09 [6][7]
Water Solubility 1.1-1.2 mg/mL (at 20-25 °C) [5161[8]

Ethanol: ~16 mg/mLDMSO:
o ) ~10 mg/mLDMF: ~12.5
Solubility in Organic Solvents [511819]
mg/mLAcetone: ~16 mg/mL1N

NaOH: 50 mg/mL (with heat)

White, crystalline powder with
Appearance , [1][2]
a bitter taste.

Stable under normal
conditions; light-sensitive.[4][8]
In extemporaneously prepared

Stability oral suspensions (5 mg/mL), it
is stable for at least 70 days at
25°C and 91 days at 4°C.[10]
[11][12]

Mechanism of Action: Dual Inhibition Pathway

Propylthiouracil exerts its therapeutic effects by targeting two primary pathways in thyroid
hormone regulation.

« Inhibition of Thyroid Peroxidase (TPO): PTU's principal mechanism is the inhibition of TPO, a
key enzyme in the thyroid gland.[4][13][14] TPO is responsible for oxidizing iodide (I7) to
iodine (lo) and subsequently incorporating it onto tyrosine residues of the thyroglobulin
protein.[4][6][15] By blocking this enzyme, PTU effectively halts the synthesis of new thyroid
hormones, thyroxine (T4) and triiodothyronine (T3).[13][16]
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« Inhibition of 5'-deiodinase: Unlike some other antithyroid drugs like methimazole, PTU also
inhibits the peripheral enzyme 5'-deiodinase.[8][13][15] This enzyme is responsible for
converting T4 into T3, which is the more metabolically active form of the hormone.[1][16][17]
This dual action makes PTU particularly effective in acute situations like a thyroid storm,
where a rapid reduction in active thyroid hormone is required.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1679721?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679721?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. accessdata.fda.gov [accessdata.fda.gov]
2. Propylthiouracil | C7TH10N20S | CID 657298 - PubChem [pubchem.ncbi.nim.nih.gov]

3. A EEEITE European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich
[sigmaaldrich.com]

4. Propylthiouracil | CAS#:51-52-5 | Chemsrc [chemsrc.com]
5. wahoo.nsm.umass.edu [wahoo.nsm.umass.edu]
6. go.drugbank.com [go.drugbank.com]

7. Human Metabolome Database: Showing metabocard for Propylthiouracil (HMDB0014690)
[hmdb.ca]

8. Propylthiouracil (PTU): The Comprehensive Guide! | OCTAGONCHEM
[octagonchem.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. Stability of propylthiouracil in extemporaneously prepared oral suspensions at 4 and 25
degrees C - PubMed [pubmed.ncbi.nim.nih.gov]

11. academic.oup.com [academic.oup.com]

12. Stability of Propylthiouracil [medscape.com]

13. What is the mechanism of Propylthiouracil? [synapse.patsnap.com]
14. Propylthiouracil (PTU) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
15. Propylthiouracil - Wikipedia [en.wikipedia.org]

16. droracle.ai [droracle.ai]

17. droracle.ai [droracle.ali]

To cite this document: BenchChem. [Propylthiouracil (PTU): A Technical Guide to Chemical
Properties for Experimental Design]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679721#understanding-the-chemical-properties-of-
propylthiouracil-for-experimental-design]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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